tert-butyl 3-(azidomethyl)piperidine-1-carboxylate

• CAS RN: 162167-94-4
• Molecular Formula: C11H20N4O2
• Molecular Weight: 240.3

Description

Tert-butyl 3-(azidomethyl)piperidine-1-carboxylate, commonly referred to as TBAC, is an organic compound with a wide range of applications in science. TBAC is a versatile reagent that has been used in a variety of laboratory experiments, including organic synthesis, catalysis, and biochemistry. TBAC is a useful reagent for the synthesis of azides, amines, and other organic compounds. TBAC is also used in the synthesis of a variety of biologically active compounds, such as peptides, proteins, and nucleic acids.

Scientific Research Applications

Synthesis and Structural Characterization

One of the core applications of tert-butyl 3-(azidomethyl)piperidine-1-carboxylate derivatives is in the synthesis of complex molecules. For instance, the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate illustrates the compound's role in forming cyclic amino acid esters, highlighting its utility in creating novel molecular structures. This particular synthesis involved an intramolecular lactonization reaction and the structural characterization was achieved through 1H NMR spectroscopy and high-resolution mass spectrometry, further confirmed by single crystal X-ray diffraction analysis (Moriguchi et al., 2014).

Intermediate in Biologically Active Compounds

The compound also serves as a crucial intermediate in the synthesis of biologically active molecules. For example, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is identified as an important intermediate for crizotinib, a drug used in cancer treatment. This highlights the compound's utility in pharmaceutical synthesis and drug development (Kong et al., 2016).

Scaffold for Substituted Piperidines

Another significant application is in providing a scaffold for the preparation of substituted piperidines, which are valuable in medicinal chemistry. The synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, for instance, facilitated the creation of 1,4- and 1,5-disubstituted 1,2,3-triazoles, demonstrating the versatility of tert-butyl piperidine derivatives in synthesizing compounds with potential biological activity (Harmsen et al., 2011).

Novel Synthetic Routes and Characterization

Research also focuses on developing novel synthetic routes and characterizing new derivatives of tert-butyl piperidine. For example, the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl)phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, showcases the compound's role in synthesizing targeted therapy drugs for cancer, emphasizing the importance of these derivatives in creating therapeutically relevant molecules (Wang et al., 2015).

Contribution to Chemical Space Exploration

Finally, compounds like tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate expand the chemical space accessible for drug discovery by providing novel bifunctional molecules that can be selectively derivatized, offering new pathways to explore pharmacologically interesting structures (Meyers et al., 2009).